Cas no 1261869-62-8 (Methyl 5-hydroxy-7-quinolinecarboxylate)

• Product Name: Methyl 5-hydroxy-7-quinolinecarboxylate
• CAS No: 1261869-62-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1080105
• PubChem ID: 137117772
• Update Time: 2025-06-09

Methyl 5-hydroxy-7-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-hydroxy-7-quinolinecarboxylate
• methyl 5-hydroxyquinoline-7-carboxylate
• EN300-7547614
• Z1509602701
• 1261869-62-8
• 5-Hydroxy-quinoline-7-carboxylic acid methyl ester

• Inchi： 1S/C11H9NO3/c1-15-11(14)7-5-9-8(10(13)6-7)3-2-4-12-9/h2-6,13H,1H3
• InChI Key： NZKJXSUTFUWWSA-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)OC)=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on Methyl 5-hydroxy-7-quinolinecarboxylate

Methyl 5-hydroxy-7-quinolinecarboxylate (CAS No. 1261869-62-8): A Compound with Significant Potential in Modern Medicinal Chemistry

Methyl 5-hydroxy-7-quinolinecarboxylate (CAS No. 1261869-62-8) is a heterocyclic organic compound that has garnered considerable attention in the field of medicinal chemistry due to its unique structural properties and promising biological activities. This compound belongs to the quinoline family, a class of molecules that have been extensively studied for their pharmacological significance. The presence of both hydroxyl and carboxyl functional groups in its structure enhances its reactivity and potential for further chemical modification, making it a valuable scaffold for drug discovery.

The Methyl 5-hydroxy-7-quinolinecarboxylate molecule exhibits a distinct chemical profile that positions it as a versatile intermediate in synthetic chemistry. Its quinoline core is well-known for its role in various therapeutic applications, including antimicrobial, antimalarial, and anticancer agents. The hydroxyl group at the 5-position and the carboxylate group at the 7-position provide multiple sites for chemical functionalization, enabling the development of derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on quinoline derivatives due to their ability to interact with biological targets in innovative ways. One of the most notable areas of investigation has been their potential as kinase inhibitors. Studies have shown that compounds structurally related to Methyl 5-hydroxy-7-quinolinecarboxylate can modulate the activity of various kinases, which are enzymes crucial for cell signaling pathways. Dysregulation of these pathways is often associated with diseases such as cancer, making kinase inhibitors a cornerstone of modern oncology.

Moreover, the hydroxyl group in Methyl 5-hydroxy-7-quinolinecarboxylate can participate in hydrogen bonding interactions, which are critical for binding to biological targets. This feature makes it an attractive candidate for designing molecules that can tightly bind to proteins or nucleic acids, thereby modulating their function. For instance, quinoline derivatives have been explored as inhibitors of DNA gyrase and topoisomerases, enzymes essential for bacterial replication and transcription.

The carboxylate group at the 7-position of the molecule also contributes to its pharmacological potential. This group can form salt bridges with positively charged residues on protein surfaces, enhancing binding affinity. Additionally, it can be used to link other pharmacophores or bioactive units through amide or ester linkages, creating hybrid molecules with enhanced therapeutic efficacy.

Recent advancements in computational chemistry have further accelerated the development of novel quinoline-based drugs. Molecular modeling techniques have been employed to predict the binding modes of Methyl 5-hydroxy-7-quinolinecarboxylate and its derivatives with target proteins. These studies have provided valuable insights into how structural modifications can optimize binding affinity and selectivity. For example, computational studies have identified that introducing substituents at specific positions on the quinoline ring can significantly enhance interactions with target kinases.

In addition to its applications in drug discovery, Methyl 5-hydroxy-7-quinolinecarboxylate has shown promise as a tool compound in biochemical research. Its well-defined structure and reactivity make it an excellent candidate for studying enzyme mechanisms and developing probes for biochemical pathways. Researchers have utilized this compound to investigate the role of quinoline derivatives in various biological processes, including cell proliferation and differentiation.

The synthesis of Methyl 5-hydroxy-7-quinolinecarboxylate involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the condensation of an appropriate aldehyde or ketone with an amino acid derivative, followed by functional group transformations such as hydroxylation and esterification. These synthetic routes underscore the compound's potential as a building block for more complex molecules.

The pharmaceutical industry has taken note of the potential of quinoline derivatives like Methyl 5-hydroxy-7-quinolinecarboxylate. Several companies are currently engaged in developing novel quinoline-based drugs for various therapeutic indications. Early-stage clinical trials have shown promising results for certain derivatives, particularly those targeting cancer and infectious diseases. These trials underscore the importance of compounds like this one in advancing modern medicine.

The future prospects for Methyl 5-hydroxy-7-quinolinecarboxylate are bright, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacological properties. Innovations in synthetic methodologies and computational biology are expected to further enhance its utility as a drug scaffold or tool compound. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.